Ferric HEDTA

Specification

• CAS No.: 17084-02-5
• Molecular Formula: C10H18FeN2O7+2
• Molecular Weight: 334.1 g/mol
• IUPAC Name: 2-[2-[bis(carboxylatomethyl)amino]ethyl-(2-hydroxyethyl)amino]acetate;iron(3+)
• Standard InChI: InChI=1S/C10H18N2O7.Fe/c13-4-3-11(5-8(14)15)1-2-12(6-9(16)17)7-10(18)19;/h13H,1-7H2,(H,14,15)(H,16,17)(H,18,19);/q;+3/p-3
• Standard InChI Key: YPFNIPKMNMDDDB-UHFFFAOYSA-K
• SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CCO)CC(=O)[O-].[Fe+3]
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CCO)CC(=O)[O-].[Fe+3]

Introduction

Chemical Identity and Structure

Ferric HEDTA (CAS #17084-02-5) is a coordination complex formed between ferric ions (Fe³⁺) and hydroxyethylethylenediaminetriacetic acid (HEDTA) as the chelating agent. This deep red, odorless liquid compound functions as a hexadentate ligand that forms stable complexes with ferric ions, making iron bioavailable for various biological and chemical processes. The chemical structure involves the ferric ion bound to the HEDTA molecule through coordination bonds, creating a stable chelate complex.

The primary advantage of Ferric HEDTA lies in its chelation properties, which prevent iron precipitation and maintain iron solubility across a range of pH conditions. This characteristic makes it particularly valuable in applications where stable iron availability is crucial. Unlike simple iron salts, the chelated structure of Ferric HEDTA protects the iron from oxidation, precipitation, and other reactions that would reduce its bioavailability.

Synthesis and Preparation Methods

Laboratory Synthesis Routes

Ferric HEDTA is typically synthesized through the reaction of ferric chloride with hydroxyethylethylenediaminetriacetic acid in an aqueous solution. This reaction proceeds under controlled pH conditions to ensure the formation of a stable chelate complex. The general reaction can be represented as:

FeCl₃ + HEDTA → Fe(HEDTA) + 3HCl

Another synthesis approach involves the reaction of N-(2-hydroxybenzyl)aminopoly-carboxylic acid in its free acid form with freshly precipitated ferric hydroxide in an aqueous medium, optionally with the addition of an alkaline metal hydroxide. In this method, ferric hydroxide must be freshly precipitated from an aqueous solution of a ferric salt by adding an aqueous solution of a base, preferably ammonium hydroxide.

Industrial Production Methods

In industrial settings, Ferric HEDTA is produced by dissolving ferric chloride in water and then adding hydroxyethylethylenediaminetriacetic acid. The pH of the solution is adjusted using sodium hydroxide to facilitate the chelation process. The resulting solution is then filtered and concentrated to obtain the desired product.

Alternative industrial processes include:

• Preparation of an aqueous solution of a ferric salt (chloride, nitrate, acetate, or carbonate), followed by reaction with a chelating agent in the acid form, alkalizing with ammonium hydroxide, and evaporation of the obtained chelate solution to dryness.

• Preparation of an aqueous solution of the ferric salt of a mineral acid, followed by reaction with an equimolar amount of a chelating agent sodium salt, and evaporation of the resulting solution of the ferric chelate to dryness.

It's worth noting that processes employing iron salts have several steps and generate stoichiometric amounts of corresponding inorganic anions (e.g., chloride, sulphate, nitrate), which are production wastes or impurities in the final product.

Chemical Properties and Behavior

Physical and Chemical Characteristics

Ferric HEDTA exists as a deep red, odorless liquid compound. It is miscible with water and demonstrates high mobility in aqueous solutions. The compound exhibits poor binding to soil without organic matter, which affects its behavior in environmental applications.

The stability of Ferric HEDTA varies with pH conditions. In soil applications, it offers comparable stability throughout the pH range of most soils, making it particularly effective for agricultural applications. The compound undergoes rapid light degradation and biodegradation in both soil and water environments, though the iron component itself will remain in the soil.

Reaction Chemistry

Ferric HEDTA participates in various chemical reactions, primarily:

Oxidation-Reduction Reactions: The compound can participate in redox reactions where the ferric ion (Fe³⁺) is reduced to ferrous ion (Fe²⁺), and vice versa. Common reagents for these reactions include reducing agents like sodium dithionite and oxidizing agents like hydrogen peroxide.

Substitution Reactions: The chelated iron can be replaced by other metal ions in substitution reactions, typically under controlled pH conditions. The products of these reactions depend on the substituting metal ion, resulting in different metal-HEDTA complexes.

Stability and Degradation

While iron as an element remains in soil, Ferric HEDTA as a compound undergoes rapid biodegradation in naturally occurring soils and sediments. The persistence hazard for the chemical Ferric HEDTA is low, though it is considered high for the iron component itself. Research indicates that Ferric HEDTA has a biotic or aerobic half-life of less than 30 days when pH is greater than 6.5, and an aquatic field test half-life of less than 1 day.

Applications and Uses

Agricultural Applications

Ferric HEDTA serves as a crucial micronutrient fertilizer in agriculture, addressing iron deficiencies in plants that can lead to chlorosis and reduced yields. As a fully chelated, liquid iron formulation, it offers low application rates and compatibility with liquid fertilizers containing polyphosphates and orthophosphates.

The functions of iron provided by Ferric HEDTA in plants include:

• Formation of certain proteins

• Energy transfer within the plant

• Functioning in respiratory enzymes

• Essential role in chlorophyll development and function

Recommended application rates typically range from 1/2 to 4 quarts per acre, suitable for both foliar and soil applications.

Gas Desulfurization

Ferric HEDTA has been extensively studied for its application in gas desulfurization processes, particularly for the oxidative absorption of hydrogen sulfide. Research by Demmink and Beenackers investigated its effectiveness in this context, finding that Ferric HEDTA demonstrated effective mass transfer properties and reactivity towards hydrogen sulfide, making it a promising candidate for gas treatment applications.

The process involves the absorption of H₂S into aqueous solutions of ferric chelates of HEDTA, with subsequent analysis of the kinetic rate constants. At a temperature of 293 K and ferric concentration of 78 mol/m³ with pH between 2 and 9, the following kinetic rates were observed for HEDTA complexes:

• Monohydroxylated complex: 1.4 ≤ k₁,₁ ≤ 1.6 m³/(mol s)

• Dihydroxylated complex: 550 ≤ k₁,₁ ≤ 650 m³/(mol s)

Water Treatment

In industrial water treatment processes, Ferric HEDTA is utilized for the removal of heavy metals due to its chelating properties. The compound's ability to form stable complexes with various metal ions makes it effective in sequestering unwanted metals from water systems.

Medical and Research Applications

In the medical field, Ferric HEDTA is being explored for its potential role in chelation therapy, particularly for removing excess iron from the body. This application is critical for patients suffering from conditions like hemochromatosis or thalassemia, where iron overload can lead to severe health complications.

In scientific research, Ferric HEDTA serves as a crucial chelating agent in chemical investigations. It is utilized to solubilize iron in solutions, which is essential for various experimental setups. Its effectiveness in preventing the precipitation of iron compounds makes it valuable in studies involving iron chemistry.

Comparative Analysis with Related Compounds

Ferric HEDTA is often compared with other iron chelates such as ferric ethylenediaminetetraacetic acid (EDTA) and ferric diethylenetriaminepentaacetic acid (DTPA):

Ferric EDTA: Similar to Ferric HEDTA but uses ethylenediaminetetraacetic acid as the chelating agent. Ferric EDTA is widely used in agriculture and water treatment. The synthesis of this related compound involves dissolving H₄EDTA in NaOH solution, then adding ferric chloride to form the Fe(EDTA) complex.

Ferric DTPA: Uses diethylenetriaminepentaacetic acid as the chelating agent and is known for its high stability and effectiveness in various applications.

Uniqueness of Ferric HEDTA: Ferric HEDTA is unique due to its specific chelating agent, hydroxyethylethylenediaminetriacetic acid, which provides distinct stability and solubility properties. This makes it particularly effective in agricultural and industrial applications where pH stability is crucial.

In gas desulfurization applications, research has shown that the diffusivity of ferric chelates of EDTA and HEDTA are in good agreement with values determined from the reactive absorption of molecular oxygen into aqueous solutions of ferrous EDTA and HEDTA.

Research Findings and Current Developments

Gas Desulfurization Research

Research by Demmink and Beenackers focused on reinterpreting experimental data on the oxidative absorption of H₂S into aqueous solutions of ferric chelates of EDTA and HEDTA. Using a new penetration model for mass transfer parallel to chemical reaction, they determined that the diffusivity of ferric chelates of EDTA and HEDTA align with values determined from the reactive absorption of molecular oxygen into aqueous solutions of ferrous EDTA and HEDTA.

This research yielded specific kinetic rate constants for different HEDTA complexes at T = 293 K, CFe(III) = 78 mol/m³ and 2 ≤ pH ≤ 9:

• HEDTA, monohydroxylated complex: 1.4 ≤ k₁,₁ ≤ 1.6 m³/(mol s)

• HEDTA, dihydroxylated complex: 550 ≤ k₁,₁ ≤ 650 m³/(mol s)